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Compound of Interest

Compound Name: Isopropoxybenzene

Cat. No.: B1215980

For Researchers, Scientists, and Drug Development Professionals

Isopropoxybenzene derivatives have emerged as a versatile scaffold in medicinal chemistry,
demonstrating a wide range of pharmacological activities. This document provides detailed
application notes on their utility as 15-lipoxygenase inhibitors and antibacterial agents,
complete with experimental protocols and quantitative data to facilitate further research and
drug development.

Application Note 1: Isopropoxybenzene Derivatives
as 15-Lipoxygenase Inhibitors

The isopropoxybenzene moiety has been successfully incorporated into potent inhibitors of
15-lipoxygenase (15-LOX), an enzyme implicated in inflammatory diseases and certain
cancers. Structure-activity relationship (SAR) studies have revealed that modifications to the
amide portion of N-(3-allyl-4-isopropoxyphenyl)amide derivatives can significantly impact their
inhibitory potency.

Quantitative Data: 15-Lipoxygenase Inhibition

The inhibitory activities of a series of N-(3-allyl-4-isopropoxyphenyl)amide derivatives against
soybean 15-lipoxygenase (SLO) are summarized below. The data highlights the importance of
the size and nature of the amide substituent in achieving potent inhibition.
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Compound ID Amide Moiety IC50 (pM)[1]
6a Cyclopropyl carboxamide 45.54 £ 8.10
6f Adamantanecarboxamide 1.35+0.08

Note: Compound 6e with a phenyl carboxamide moiety showed no inhibitory effect.

Experimental Protocols

Synthesis of N-(3-allyl-4-isopropoxyphenyl)amide Derivatives[Z]

This protocol outlines a general procedure for the synthesis of N-(3-allyl-4-
isopropoxyphenyl)amide derivatives, starting from 3-allyl-4-isopropoxybenzenamine.

Workflow for the Synthesis of N-(3-allyl-4-isopropoxyphenyl)amide Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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